Cas no 2694744-69-7 (4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid)

• Product Name: 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid
• CAS No: 2694744-69-7
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 6302283
• PubChem ID: 165943388
• Update Time: 2025-06-23

4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2694744-69-7
• 4-[(3-{[(tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid
• EN300-28333071
• 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid

• Inchi： 1S/C13H26N2O4/c1-13(2,3)19-12(18)14-8-6-10-15(4)9-5-7-11(16)17/h5-10H2,1-4H3,(H,14,18)(H,16,17)
• InChI Key： GPLXUAMXSJNJNE-UHFFFAOYSA-N
• SMILES： O(C(NCCCN(C)CCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.18925731g/mol
• Monoisotopic Mass: 274.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid

Professional Introduction to 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic Acid (CAS No. 2694744-69-7)

4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methylamino])butanoic acid, identified by its CAS number 2694744-69-7, is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among scientists and researchers.

The structure of 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid is characterized by the presence of multiple functional groups, including a Tert-butoxy carbonyl group and amine functionalities. These features contribute to its unique chemical properties and biological interactions, which are being explored for various therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The methylamino group in the molecule plays a crucial role in its interactions with biological targets, potentially enabling it to serve as a precursor for the synthesis of bioactive peptides or small molecules.

The Tert-butoxy carbonyl group provides stability to the molecule and can be used in peptide coupling reactions, making it valuable in the synthesis of complex biomolecules. This stability is particularly important in pharmaceutical applications where the integrity of the molecular structure is critical for efficacy and safety.

Recent studies have highlighted the potential of derivatives of 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid in drug discovery. For instance, modifications to the amine functionalities have shown promise in enhancing binding affinity to specific protein targets. This has led to investigations into its use as an intermediate in the synthesis of novel therapeutic agents.

The compound's utility extends beyond its role as a synthetic intermediate. Its unique structural features make it a candidate for use in kinetic studies, where researchers can explore reaction mechanisms and optimize synthetic pathways. Such studies are essential for improving the efficiency and scalability of pharmaceutical production processes.

The pharmaceutical industry is increasingly leveraging advanced computational methods to predict the biological activity of compounds like 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid. These methods, including molecular docking and pharmacophore modeling, help researchers identify potential drug candidates with high accuracy. The integration of these computational tools with experimental data has accelerated the discovery pipeline for new therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Researchers are exploring its use in the development of functional polymers and coatings that exhibit enhanced mechanical properties or biodegradability. The presence of multiple reactive sites in its structure allows for diverse chemical modifications, making it a versatile building block for innovative materials.

The synthesis of 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic chemistry have enabled more efficient and sustainable methods for producing this compound, reducing waste and improving yield. Such innovations are crucial for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

The safety and environmental impact of chemical processes are also important considerations. Modern synthetic routes aim to minimize hazardous byproducts and improve energy efficiency. By optimizing reaction conditions, researchers can produce this compound while adhering to stringent environmental regulations.

The future prospects for 4-[(3-{[(Tert-butoxy)carbonyl]amino}propyl)(methyl)amino]butanoic acid are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly vital role in addressing complex medical challenges.